Cas no 71426-39-6 (1,3'-Bi-1H-pyrazole)

• Product Name: 1,3'-Bi-1H-pyrazole
• CAS No: 71426-39-6
• MF: C₆H₆N₄
• MW: 134.13863992691
• CID: 1752270
• PubChem ID: 5324090
• Update Time: 2025-04-21

1,3'-Bi-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,3'-Bi-1H-pyrazole
• pyrazolylpyrazole
• 2'h-[1,3']bipyrazolyl
• InChI=1/C6H6N4/c1-3-8-10(5-1)6-2-4-7-9-6/h1-5H,(H,7,9
• DTXSID00415872
• 71426-39-6
• SCHEMBL7902

• Inchi： 1S/C6H6N4/c1-3-8-10(5-1)6-2-4-7-9-6/h1-5H,(H,7,9)
• InChI Key： LVJQRFPFXVQMJC-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)C1=CC=NN1

Computed Properties

• Exact Mass: 134.05938
• Monoisotopic Mass: 134.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.5